3-Buten-1-amine, 3-[(trimethylsilyl)methyl]-

• CAS No.: 109105-89-7
• Molecular Formula: C8H19NSi
• Molecular Weight: 157.33 g/mol
• IUPAC Name: 3-(trimethylsilylmethyl)but-3-en-1-amine
• InChI: InChI=1S/C8H19NSi/c1-8(5-6-9)7-10(2,3)4/h1,5-7,9H2,2-4H3
• InChI Key: PHYFMQJIVZDTOJ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC(=C)CCN

Description

3-Buten-1-amine, 3-[(trimethylsilyl)methyl]- is an organic compound with the molecular formula C8H19NSi and a molecular weight of 157.33 g/mol . This compound is characterized by the presence of a butenyl group and a trimethylsilyl group attached to an amine. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Buten-1-amine, 3-[(trimethylsilyl)methyl]- typically involves the reaction of 3-buten-1-amine with trimethylsilyl chloride in the presence of a base such as triethylamine . The reaction is carried out under anhydrous conditions to prevent hydrolysis of the trimethylsilyl group. The product is then purified by distillation or chromatography.

Industrial Production Methods

Industrial production of 3-Buten-1-amine, 3-[(trimethylsilyl)methyl]- follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Buten-1-amine, 3-[(trimethylsilyl)methyl]- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The trimethylsilyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like halogens and acids can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution can result in various functionalized amines .

Scientific Research Applications

3-Buten-1-amine, 3-[(trimethylsilyl)methyl]- has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and in the preparation of complex molecules.

Biology: The compound is used in the study of enzyme mechanisms and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Buten-1-amine, 3-[(trimethylsilyl)methyl]- involves its interaction with molecular targets such as enzymes and receptors. The trimethylsilyl group can enhance the compound’s stability and reactivity, allowing it to participate in various biochemical pathways . The molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3-Methyl-3-buten-1-ol, trimethylsilyl ether: This compound has a similar structure but with an alcohol group instead of an amine.

3-Buten-1-amine: Lacks the trimethylsilyl group, making it less stable and reactive.

Uniqueness

3-Buten-1-amine, 3-[(trimethylsilyl)methyl]- is unique due to the presence of the trimethylsilyl group, which enhances its stability and reactivity. This makes it a valuable compound in various chemical and biochemical applications .